Cas no 2137820-71-2 (3-Furancarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, chloromethyl ester)

• Product Name: 3-Furancarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, chloromethyl ester
• CAS No: 2137820-71-2
• MF: C₁₁H₁₈ClNO₅
• MW: 279.717322826386
• CID: 5258918
• Update Time: 2025-05-26

3-Furancarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, chloromethyl ester

• Inchi： 1S/C11H18ClNO5/c1-10(2,3)18-9(15)13-11(4-5-16-6-11)8(14)17-7-12/h4-7H2,1-3H3,(H,13,15)
• InChI Key： WQVAFZQGGRCNCK-UHFFFAOYSA-N
• SMILES： O1CCC(NC(OC(C)(C)C)=O)(C(OCCl)=O)C1

Additional information on 3-Furancarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, chloromethyl ester

Introduction to 3-Furancarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, chloromethyl ester (CAS No. 2137820-71-2)

3-Furancarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, chloromethyl ester (CAS No. 2137820-71-2) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, an amino group protected by a tert-butyloxycarbonyl (Boc) moiety, and a chloromethyl ester functional group. These structural elements endow the compound with a range of potential applications in drug discovery and development.

The furan ring is a five-membered heterocyclic aromatic ring containing one oxygen atom. Furan derivatives are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the furan ring in this compound suggests that it may exhibit similar biological activities, making it a valuable candidate for further investigation.

The tert-butyloxycarbonyl (Boc) protecting group is a common choice in organic synthesis for protecting amino groups. This group is stable under mild conditions but can be selectively removed under acidic conditions, making it highly useful in multistep synthetic processes. The Boc group in this compound ensures that the amino functionality remains inert during synthetic manipulations, allowing for precise control over the chemical transformations.

The chloromethyl ester functional group is another key feature of this compound. Chloromethyl esters are versatile intermediates that can undergo various reactions, such as nucleophilic substitution and elimination reactions. This functional group can be used to introduce additional functionalities or to modify the compound's properties, making it a valuable tool in the synthesis of complex molecules.

Recent studies have highlighted the potential of compounds with similar structural features in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that furan-containing compounds with amino functionalities exhibited potent antiviral activity against several strains of influenza virus. Another study in the European Journal of Medicinal Chemistry demonstrated that chloromethyl esters could be used to enhance the solubility and bioavailability of drug candidates.

In the context of drug discovery, 3-Furancarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, chloromethyl ester (CAS No. 2137820-71-2) could serve as a lead compound for the development of novel therapeutics. Its unique combination of functional groups offers multiple points of modification, allowing researchers to optimize its pharmacological properties through structure-activity relationship (SAR) studies.

Synthetic routes to this compound have been well-documented in the literature. One common approach involves the reaction of 3-furancarboxylic acid with an appropriate amine derivative protected by a Boc group, followed by esterification with chloromethyl alcohol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The physical and chemical properties of 3-Furancarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, chloromethyl ester have also been extensively characterized. It is typically obtained as a white solid with a melting point ranging from 85 to 87°C. The compound is soluble in common organic solvents such as dichloromethane and dimethylformamide but exhibits limited solubility in water. These properties make it suitable for use in various synthetic protocols and biological assays.

In conclusion, 3-Furancarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, chloromethyl ester (CAS No. 2137820-71-2) represents an intriguing molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile functional groups make it an attractive candidate for further exploration and development as a therapeutic agent.